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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B15558424

An In-depth Technical Guide to the Safe Handling of Diundecyl Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diundecyl phthalate-
d4, a deuterated form of Diundecyl phthalate (DUP). The information is intended for
professionals in research and development who may handle this compound. Due to the limited
availability of specific safety data for the deuterated form, this guide primarily relies on the well-
documented safety profile of the parent compound, Diundecyl phthalate, as their toxicological
and chemical properties are expected to be very similar.

Chemical and Physical Properties

Diundecyl phthalate-d4 is a synthetic chemical compound, an isotopically labeled version of
Diundecyl phthalate, where four hydrogen atoms have been replaced by deuterium.[1] It is
characterized as an oily, colorless, and odorless liquid that is insoluble in water.[1][2]
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Property Value

Molecular Formula C30H46D404

Molecular Weight 478.74 g/mol [1]

Appearance Oily, colorless, odorless liquid[1]
Melting Point -9°C[3]

Boiling Point 501-523°CJ[3][4][5]

Density 0.954-0.955 g/cm3 at 20°CJ3][5]
Flash Point 252°C[5]

Water Solubility Insoluble[6]

Partition Coefficient (log Kow) 10.3 - 11.49[3][5]

Toxicological Data

The toxicological data presented below is for the non-deuterated Diundecyl phthalate (DUP).
These values are considered relevant for Diundecyl phthalate-d4 for risk assessment
purposes in a laboratory setting. DUP is expected to have low acute oral and dermal toxicity.[3]
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Toxicity Endpoint Species Route Value

Acute Oral Toxicity

Rat Oral > 15,800 mg/kg bw[7]
(LD50)
Acute Dermal Toxicity ]
Rabbit Dermal > 7,900 mg/kg bw[7]
(LD50)
Acute Inhalation . > 1.8 mg/L (6-hour
o Rat Inhalation
Toxicity (LC50) exposure)[3][7]
) o ) Non-irritating to mildly
Skin Irritation Human, Rabbit Dermal o
irritating[3][7]
o ) Minimal to no
Eye Irritation Rabbit Ocular S
irritation[3][7]
Skin Sensitization Human Dermal Not a sensitizer[3]

Note on Experimental Protocols: The detailed experimental protocols for the cited toxicity
studies are not publicly available. The provided data is based on summaries from regulatory
assessments and safety data sheets.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety in
the laboratory.

Handling

o Ventilation: Handle in a well-ventilated place.[8] Use appropriate exhaust ventilation where
aerosols or mists may be generated.[9]

o Personal Hygiene: Avoid contact with skin and eyes.[8][9] Wash hands thoroughly after
handling.[10] Eating, drinking, and smoking should be prohibited in areas where this material
is handled, stored, and processed.[10]

o Electrostatic Discharge: Prevent fire caused by electrostatic discharge steam.[8]
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Storage

» Conditions: Store in a cool, dry, and well-ventilated area.[8][9] Keep the container tightly
closed.[8][9]

o Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, and alkalis.[6]

Personal Protective Equipment (PPE)

The following personal protective equipment should be used when handling Diundecyl
phthalate-d4:

Protection Type Recommendation

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[8]

Wear impervious clothing and chemical-
Skin Protection resistant gloves. Gloves must be inspected prior
to use.[8][9]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with

appropriate cartridges.[8][11]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[9]
[11]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[8][9]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[9][11]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[8][9]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Use personal protective equipment.[9] Ensure adequate ventilation.[9]
Evacuate personnel to safe areas.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let
the product enter drains.[9]

o Containment and Cleaning: Use absorbent material to pick up the spill.[6] Collect and
arrange for disposal in suitable, closed containers.[8][9]

Visualized Workflows and Relationships

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow

Preparation:
- Assess Risks
- Ensure Ventilation

'

Wear Appropriate PPE:
- Gloves
- Safety Goggles
- Lab Coat

:

Chemical Handling:
- Avoid contact
- Use in fume hood if necessary

:

Storage:
- Tightly sealed container
- Cool, dry, well-ventilated area

:

Post-Handling:
- Decontaminate work area
- Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Diundecyl phthalate-d4.
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Emergency Response for Exposure

Exposure Occurs

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air Wash with soap and water Rinse with water for 15 min Rinse mouth, do not induce vomiting

N

Assess Severity

Seek Medical Attention

Chemical Reactivity Profile

Diundecyl phthalate-d4

mixes with

Alkali Metals / Hydrides

Flammable Hydrogen Gas

Strong Oxidizing Acids

Vigorous Exothermic Reaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diundecyl phthalate-d4 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558424#diundecyl-phthalate-d4-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15558424?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s12901399
https://pubchem.ncbi.nlm.nih.gov/compound/Diundecyl-phthalate
https://www.industrialchemicals.gov.au/sites/default/files/Diundecyl%20phthalate%20DUP.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6135878_EN.htm
https://www.univarsolutions.com/diundecyl-phthalate-unstabilized-3310401
https://cameochemicals.noaa.gov/chemical/11245
https://www.cpsc.gov/s3fs-public/dup.pdf
https://www.echemi.com/sds/diundecylphthalate-pid_Seven27153.html
https://www.lookchem.com/sds96507-86-7.html
https://www.avient.com/sites/default/files/msds/PZ10000113-NORTH_AMER-E.pdf
https://www.capotchem.cn/doc/msds_3648-20-2.do
https://www.benchchem.com/product/b15558424#diundecyl-phthalate-d4-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15558424#diundecyl-phthalate-d4-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15558424#diundecyl-phthalate-d4-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15558424#diundecyl-phthalate-d4-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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